{4-[(3-Benzyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-5-bromo-2-methoxyphenoxy}acetic acid

• Molecular Formula: C20H16BrNO6S
• Molecular Weight: 478.3 g/mol
• IUPAC Name: 2-[4-[(Z)-(3-benzyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-5-bromo-2-methoxyphenoxy]acetic acid
• InChI: InChI=1S/C20H16BrNO6S/c1-27-15-7-13(14(21)9-16(15)28-11-18(23)24)8-17-19(25)22(20(26)29-17)10-12-5-3-2-4-6-12/h2-9H,10-11H2,1H3,(H,23,24)/b17-8-
• InChI Key: XUZWRXUTXIARES-IUXPMGMMSA-N
• Isomeric SMILES: COC1=C(C=C(C(=C1)/C=C\2/C(=O)N(C(=O)S2)CC3=CC=CC=C3)Br)OCC(=O)O
• SMILES: COC1=C(C=C(C(=C1)C=C2C(=O)N(C(=O)S2)CC3=CC=CC=C3)Br)OCC(=O)O

Description

{4-[(3-Benzyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-5-bromo-2-methoxyphenoxy}acetic acid, also known as BZMT, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. BZMT is a thiazolidine derivative that has been shown to exhibit anti-inflammatory and anti-cancer properties.

Mechanism of Action

The exact mechanism of action of {4-[(3-Benzyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-5-bromo-2-methoxyphenoxy}acetic acid is not fully understood. However, studies have suggested that {4-[(3-Benzyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-5-bromo-2-methoxyphenoxy}acetic acid exerts its anti-inflammatory and anti-cancer effects by modulating various signaling pathways in cells. {4-[(3-Benzyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-5-bromo-2-methoxyphenoxy}acetic acid has been shown to inhibit the NF-κB pathway, which is involved in the regulation of inflammation and cell survival. {4-[(3-Benzyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-5-bromo-2-methoxyphenoxy}acetic acid has also been shown to inhibit the Akt/mTOR pathway, which is involved in the regulation of cell growth and survival.
Biochemical and Physiological Effects
{4-[(3-Benzyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-5-bromo-2-methoxyphenoxy}acetic acid has been shown to exhibit anti-inflammatory and anti-cancer effects in various in vitro and in vivo studies. {4-[(3-Benzyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-5-bromo-2-methoxyphenoxy}acetic acid has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, which are involved in the regulation of inflammation. {4-[(3-Benzyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-5-bromo-2-methoxyphenoxy}acetic acid has also been shown to induce apoptosis in cancer cells by activating various pro-apoptotic proteins.

Advantages and Limitations for Lab Experiments

One of the main advantages of {4-[(3-Benzyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-5-bromo-2-methoxyphenoxy}acetic acid is its potential applications in the treatment of various diseases, including cancer. {4-[(3-Benzyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-5-bromo-2-methoxyphenoxy}acetic acid has been shown to exhibit potent anti-cancer properties in various in vitro and in vivo studies. However, one of the limitations of {4-[(3-Benzyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-5-bromo-2-methoxyphenoxy}acetic acid is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several potential future directions for the study of {4-[(3-Benzyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-5-bromo-2-methoxyphenoxy}acetic acid. One potential direction is the development of more efficient synthesis methods for {4-[(3-Benzyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-5-bromo-2-methoxyphenoxy}acetic acid. Another potential direction is the investigation of the pharmacokinetics and pharmacodynamics of {4-[(3-Benzyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-5-bromo-2-methoxyphenoxy}acetic acid in vivo. Additionally, further studies are needed to fully understand the mechanism of action of {4-[(3-Benzyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-5-bromo-2-methoxyphenoxy}acetic acid and its potential applications in the treatment of various diseases.
Conclusion
In conclusion, {4-[(3-Benzyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-5-bromo-2-methoxyphenoxy}acetic acid is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. {4-[(3-Benzyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-5-bromo-2-methoxyphenoxy}acetic acid exhibits anti-inflammatory and anti-cancer properties and has been shown to modulate various signaling pathways in cells. {4-[(3-Benzyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-5-bromo-2-methoxyphenoxy}acetic acid has several advantages and limitations for lab experiments, and there are several potential future directions for the study of {4-[(3-Benzyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-5-bromo-2-methoxyphenoxy}acetic acid. Overall, {4-[(3-Benzyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-5-bromo-2-methoxyphenoxy}acetic acid has the potential to be a valuable tool in the treatment of various diseases, including cancer.

Synthesis Methods

{4-[(3-Benzyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-5-bromo-2-methoxyphenoxy}acetic acid can be synthesized through a multi-step process that involves the reaction of 5-bromo-2-methoxyphenol with ethyl 4-bromobutyrate to form the corresponding ester. The ester is then reacted with thiosemicarbazide to form the thiazolidine derivative. The final step involves the reaction of the thiazolidine derivative with 3-benzyl-2,4-dioxothiazolidine to form {4-[(3-Benzyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-5-bromo-2-methoxyphenoxy}acetic acid.

Scientific Research Applications

{4-[(3-Benzyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-5-bromo-2-methoxyphenoxy}acetic acid has been extensively studied in the field of medicine due to its potential applications in the treatment of various diseases. One of the most promising applications of {4-[(3-Benzyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-5-bromo-2-methoxyphenoxy}acetic acid is in the treatment of cancer. Studies have shown that {4-[(3-Benzyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-5-bromo-2-methoxyphenoxy}acetic acid exhibits anti-cancer properties by inducing apoptosis in cancer cells. {4-[(3-Benzyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-5-bromo-2-methoxyphenoxy}acetic acid has also been shown to inhibit the growth of cancer cells and reduce tumor size in animal models.